3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide

• IUPAC Name: 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H21FN2O/c1-11-4-5-12(10-14(11)16)15(19)18(3)13-6-8-17(2)9-7-13/h4-5,10,13H,6-9H2,1-3H3
• InChI Key: CVKRVYGEWSSYJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C2CCN(CC2)C)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide, also known as FUB-APINACA, is a synthetic cannabinoid that has been identified as a designer drug. It is a potent agonist of the cannabinoid receptors and is known to produce effects similar to those of THC, the main psychoactive component of cannabis. In recent years, FUB-APINACA has gained popularity as a recreational drug and has been associated with a number of adverse effects.

Mechanism of Action

3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. When these receptors are activated, they produce a range of effects, including changes in mood, appetite, and pain perception. 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide is thought to produce its effects by binding to these receptors and activating them, leading to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has been shown to produce a range of biochemical and physiological effects in the body. It has been found to increase levels of dopamine and serotonin in the brain, which are neurotransmitters that are associated with feelings of pleasure and reward. It has also been found to decrease levels of GABA, which is a neurotransmitter that is involved in the regulation of anxiety and stress.

Advantages and Limitations for Lab Experiments

3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has several advantages for use in lab experiments. It is a potent agonist of the CB1 and CB2 receptors, which makes it useful for studying the effects of cannabinoids on the body. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has several limitations as well. It has been associated with a range of adverse effects, including seizures and respiratory depression, which can make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for research on 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide. One area of interest is the development of new synthetic cannabinoids that are more potent and selective than 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide. Another area of interest is the development of new therapeutic applications for synthetic cannabinoids, such as the treatment of pain and inflammation. Additionally, more research is needed to understand the long-term effects of 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide on the body, including its potential for addiction and other adverse effects.

Synthesis Methods

3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide can be synthesized using a variety of methods, including the reaction of 3-fluorobenzoyl chloride with N,N-dimethylpiperidin-4-amine in the presence of a base such as triethylamine. The resulting product can then be purified using chromatography techniques.

Scientific Research Applications

3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to be a potent agonist of the CB1 and CB2 receptors, which are the primary targets of cannabinoids in the body. Studies have shown that 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide can produce a range of effects, including analgesia, sedation, and hypothermia.